Cas no 83281-26-9 ( )

• Product Name: &nbsp
• CAS No: 83281-26-9
• MF: C₁₅H₁₁ClO₂
• MW: 258.699643373489
• CID: 988714
• PubChem ID: 5380280
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• (Z)-3-[4-(4-chlorophenyl)phenyl]prop-2-enoic acid
• NSC-91470
• 83281-26-9
• NSC91470
• DTXSID50418878
• 3-(4'-Chloro-[1,1'-biphenyl]-4-yl)acrylic acid
•  

• Inchi： 1S/C15H11ClO2/c16-14-8-6-13(7-9-14)12-4-1-11(2-5-12)3-10-15(17)18/h1-10H,(H,17,18)/b10-3-
• InChI Key： AZQVAMURVZRSHY-KMKOMSMNSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(/C=C\C(=O)O)=CC=1

Computed Properties

• Exact Mass: 258.04500
• Monoisotopic Mass: 258.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.10480